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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150

PNU 142300 Stability Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive information on the stability of PNU 142300 under various
storage conditions. The guides and FAQs are designed to address specific issues that may
arise during experimental procedures.

Frequently Asked Questions (FAQSs)

Q1: What is PNU 142300 and what is its primary mechanism of action?

PNU 142300 is one of the two major metabolites of the oxazolidinone antibiotic, linezolid. It is
formed in vivo through the oxidation of linezolid's morpholine ring.[1][2] PNU 142300 is
considered an inactive metabolite and does not possess the antibacterial activity of its parent
compound, linezolid.[3] Therefore, it does not have a direct signaling pathway or mechanism of
action related to antibacterial efficacy. Its primary relevance is in the context of linezolid's
metabolism and pharmacokinetics.

Q2: How is PNU 142300 formed from Linezolid?

PNU 142300 is formed from the metabolic oxidation of the morpholine ring of linezolid. This
biotransformation is a key pathway in the clearance of linezolid from the body.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b610150?utm_src=pdf-interest
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28154311/
https://www.researchgate.net/publication/313235473_Synthesis_of_Linezolid_Metabolites_PNU-142300_and_PNU-142586_toward_the_Exploration_of_Metabolite-Related_Events
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://www.chm.bris.ac.uk/motm/linezolid/Linezolid%20-%20Molecule%20of%20the%20Month%20-%20August%202005.pdf
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

etabolism

Oxidation of Morpholine Ring

Click to download full resolution via product page
Metabolic conversion of Linezolid to PNU 142300.

Troubleshooting Guides

Issue: Unexpected degradation of PNU 142300 in
plasmalserum samples.

Possible Cause 1: Improper Storage Temperature.

o Recommendation: Ensure samples are stored at appropriate temperatures. For long-term
storage (up to 30 days), plasma samples containing PNU 142300 have been shown to be
stable when frozen.[4][5] One study indicates stability at -80°C until analysis.

Possible Cause 2: Multiple Freeze-Thaw Cycles.

o Recommendation: Minimize the number of freeze-thaw cycles. PNU 142300 in plasma has
demonstrated stability for up to three freeze-thaw cycles.[4][5] Aliquoting samples into
smaller volumes before freezing can help avoid repeated thawing of the entire sample.

Possible Cause 3: Extended Time at Room Temperature.

o Recommendation: Process samples promptly. While some studies show stability for short
periods at room temperature, prolonged exposure should be avoided.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b610150?utm_src=pdf-body-img
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31061368/
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.benchchem.com/product/b610150?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31061368/
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Stability Data in Biological Matrices

The stability of PNU 142300 has been primarily evaluated in human plasma and serum, which

is critical for pharmacokinetic and therapeutic drug monitoring studies.

Condition Matrix Duration Stability Reference
Freeze-Thaw

Plasma 3 cycles Stable [41[5]
Cycles
Long-Term

Plasma Up to 30 days Stable (Frozen) [4115]
Storage

Autosampler

Plasma Extracts

Over 48 hours

Stable (4°C)

[4]

Storage
Short-Term Stable (Room
Serum 4 hours
Storage Temp)
Long-Term
Serum At least 3 weeks Stable (-40°C)
Storage
Autosampler
Serum 8 hours Stable (10°C)

Storage

Stability of PNU 142300 as a Chemical Substance

Currently, there is limited publicly available data on the stability of PNU 142300 as a pure solid

or in various non-biological solutions. Most research has focused on its stability within

biological matrices for analytical purposes.[6]

For researchers working with PNU 142300 as a chemical standard or in formulations, it is

advisable to perform in-house stability studies under specific experimental conditions. In the

absence of direct data for PNU 142300, information on its parent compound, linezolid, may

offer some preliminary guidance, though it should be interpreted with caution as the stability

profiles of a parent drug and its metabolite can differ significantly.[6]

Experimental Protocols
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Protocol: Stability Assessment of PNU 142300 in Plasma

This protocol outlines a general procedure for assessing the stability of PNU 142300 in plasma,
based on methodologies described in published research.[4][5]
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Workflow for PNU 142300 stability testing in plasma.

Methodology:

o Sample Preparation: Spike blank human plasma with known concentrations of PNU 142300
to prepare quality control (QC) samples at low, medium, and high concentrations.

 Stability Conditions:

o Freeze-Thaw Stability: Subject aliquots of QC samples to three cycles of freezing (e.g., at
-20°C or -80°C) and thawing at room temperature.

o Long-Term Stability: Store aliquots of QC samples at a frozen temperature (e.g., -20°C or
-80°C) for a defined period (e.g., 7, 14, and 30 days).
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o Short-Term (Bench-Top) Stability: Keep aliquots of QC samples at room temperature for a
defined period (e.g., 4, 8, and 24 hours).

o Sample Processing: After exposure to the respective storage conditions, process the
samples. A common method is protein precipitation with a solvent like acetonitrile.

e Analytical Measurement: Analyze the concentration of PNU 142300 in the processed
samples using a validated analytical method, such as Ultra-Performance Liquid
Chromatography (UPLC) or UPLC-Tandem Mass Spectrometry (UPLC-MS/MS).[4][5]

» Data Analysis: Compare the mean concentration of the stability-tested samples to that of
freshly prepared control samples. The stability is often expressed as the percentage of the
initial concentration remaining.

Forced Degradation Studies

Forced degradation studies are crucial for understanding the intrinsic stability of a drug
substance and identifying potential degradation products. As of the current literature, specific
forced degradation studies on PNU 142300 are not widely reported. Such studies would
typically involve exposing the compound to stress conditions like acid, base, oxidation, heat,
and light.

While detailed degradation pathways for PNU 142300 are not available, the focus of research
has been on its formation from linezolid. The stability of linezolid has been more extensively
studied under forced degradation conditions, showing susceptibility to alkaline and oxidative
environments.[6] However, this does not directly translate to the stability profile of PNU 142300.
Researchers are encouraged to perform specific forced degradation studies on PNU 142300 to
establish its degradation profile and develop stability-indicating analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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